Cas no 84333-02-8 (Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-)

Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy- structure
84333-02-8 structure
Product Name:Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-
CAS No:84333-02-8
MF:C10H9ClO4
MW:228.629062414169
CID:731059
PubChem ID:262246
Update Time:2025-04-19

Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-
    • (5-chloro-4-formyl-2-methoxyphenyl) acetate
    • 5-chloro-4-formyl-2-methoxyphenyl acetate
    • 84333-02-8
    • NSC-95693
    • DTXSID30294278
    • NSC95693
    • Inchi: 1S/C10H9ClO4/c1-6(13)15-10-4-8(11)7(5-12)3-9(10)14-2/h3-5H,1-2H3
    • InChI Key: PJHJFLMBMQJZSH-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=C1C=O)OC)OC(C)=O

Computed Properties

  • Exact Mass: 228.019
  • Monoisotopic Mass: 228.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.308
  • Boiling Point: 320.4°Cat760mmHg
  • Flash Point: 135.2°C
  • Refractive Index: 1.553
  • PSA: 52.60000
  • LogP: 2.08640
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